Cas no 1057678-57-5 (1-(3-Bromopropyl)-3,4-difluorobenzene)

1-(3-Bromopropyl)-3,4-difluorobenzene is a brominated aromatic compound featuring a difluorobenzene core and a 3-bromopropyl side chain. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromine and fluorine substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, enabling precise functionalization. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in synthetic applications. The compound is particularly valuable in medicinal chemistry for constructing fluorinated scaffolds, which are increasingly important in drug development due to their metabolic stability and bioavailability-enhancing properties.
1-(3-Bromopropyl)-3,4-difluorobenzene structure
1057678-57-5 structure
Product Name:1-(3-Bromopropyl)-3,4-difluorobenzene
CAS No:1057678-57-5
MF:C9H9BrF2
MW:235.068568944931
MDL:MFCD09744365
CID:2603952
PubChem ID:53434527
Update Time:2025-06-06

1-(3-Bromopropyl)-3,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(3-BroMopropyl)-3,4-difluorobenzene
    • QWAZJPOWBLSOFC-UHFFFAOYSA-N
    • 4-(3-Bromo-propyl)-1,2-difluoro-benzene
    • 4-(3-BROMOPROPYL)-1,2-DIFLUOROBENZENE
    • 1-(3-Bromopropyl)-3,4-difluorobenzene
    • MDL: MFCD09744365
    • Inchi: 1S/C9H9BrF2/c10-5-1-2-7-3-4-8(11)9(12)6-7/h3-4,6H,1-2,5H2
    • InChI Key: QWAZJPOWBLSOFC-UHFFFAOYSA-N
    • SMILES: BrCCCC1C=CC(=C(C=1)F)F

Computed Properties

  • Exact Mass: 233.98557g/mol
  • Monoisotopic Mass: 233.98557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.5

1-(3-Bromopropyl)-3,4-difluorobenzene Pricemore >>

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